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Compound of Interest

Compound Name: 6-Iodo-3-methylquinolin-4-amine

Cat. No.: B11843372 Get Quote

For Immediate Reference: This document provides operational and disposal guidance for 6-
Iodo-3-methylquinolin-4-amine. Adherence to these procedures is critical for laboratory

safety and environmental protection. All actions must comply with local, state, and federal

regulations.

Hazard Assessment and Chemical Profile
6-Iodo-3-methylquinolin-4-amine is a heterocyclic aromatic organic compound.[1] Due to the

presence of an iodine atom, it is classified as a halogenated organic compound. While a

specific Safety Data Sheet (SDS) for this exact compound is not readily available, data from

closely related iodo-anilines and other quinoline derivatives indicate that this compound should

be handled as hazardous.[2][3]

Assumed Hazard Profile: Based on analogous compounds, 6-Iodo-3-methylquinolin-4-amine
is presumed to be:

Harmful if swallowed (Acute toxicity, Oral, Category 4).[2][3]

A skin irritant (Category 2).[2][3]

A serious eye irritant (Category 2A).[2][3]

Potentially causing respiratory irritation (Specific target organ toxicity, single exposure,

Category 3).[2][3]
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The table below summarizes the key identifiers for 6-Iodo-3-methylquinolin-4-amine.

Property Value Reference

IUPAC Name
6-iodo-3-methylquinolin-4-

amine
[1]

Molecular Formula C₁₀H₉IN₂ [1]

Molecular Weight 284.10 g/mol [1]

Chemical Class
Halogenated Heterocyclic

Aromatic Amine
[1]

Personal Protective Equipment (PPE) and Handling
Before handling or preparing for disposal, ensure the following PPE is worn:

PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection
Use in a well-ventilated area or chemical fume

hood.

Step-by-Step Disposal Protocol
Disposal of 6-Iodo-3-methylquinolin-4-amine and its associated waste must be treated as

hazardous chemical waste. Under no circumstances should this chemical or its containers be

disposed of down the drain or in regular trash.

Experimental Workflow: Disposal of 6-Iodo-3-methylquinolin-4-amine

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b11843372?utm_src=pdf-body
https://www.evitachem.com/product/evt-11976819
https://www.evitachem.com/product/evt-11976819
https://www.evitachem.com/product/evt-11976819
https://www.evitachem.com/product/evt-11976819
https://www.benchchem.com/product/b11843372?utm_src=pdf-body
https://www.benchchem.com/product/b11843372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11843372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Waste Segregation & Collection

Final Disposal

Wear appropriate PPE:
Nitrile gloves, safety goggles, lab coat

Work in a designated area,
preferably a chemical fume hood

Obtain a designated 'Halogenated Organic Waste' container

Proceed to waste collection

Label container with 'Hazardous Waste',
'6-Iodo-3-methylquinolin-4-amine', and hazard symbols

Carefully transfer waste
(solid, contaminated items, rinse) into the container

Keep container securely sealed when not in use

Store waste container in a designated
satellite accumulation area

Ready for storage

Arrange for pickup by an
approved hazardous waste disposal service

Complete all required waste disposal documentation

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 6-Iodo-3-methylquinolin-4-amine.
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Methodology:

Segregation:

All waste contaminated with 6-Iodo-3-methylquinolin-4-amine must be segregated as

Halogenated Organic Waste.

Do not mix with non-halogenated waste streams to avoid unnecessary and costly disposal

procedures for the entire mixture.

Waste Collection (Solid Waste):

Collect pure 6-Iodo-3-methylquinolin-4-amine, and any contaminated materials (e.g.,

weighing paper, gloves, pipette tips) in a dedicated, properly labeled, and sealable

hazardous waste container.

The container should be made of a material compatible with the chemical.

Decontamination of Empty Containers:

If the original container is to be disposed of, it must be properly decontaminated.

Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).

The first rinseate is considered acutely hazardous and must be collected and disposed of

as halogenated organic waste.

Subsequent rinseates should also be collected in the halogenated waste container.

After rinsing and air-drying in a fume hood, the container can be disposed of according to

institutional guidelines for decontaminated glassware or plastic.

Spill Management:

In case of a spill, cordon off the area.

For small spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).
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Sweep or scoop the absorbed material into the designated halogenated organic waste

container.

Clean the spill area with a suitable solvent, and dispose of the cleaning materials as

hazardous waste.

Storage and Final Disposal:

Store the sealed halogenated waste container in a cool, dry, and well-ventilated secondary

containment area, away from incompatible materials such as strong oxidizing agents.

The final disposal must be conducted through an approved and licensed hazardous waste

disposal company.[2][3] Contact your institution's Environmental Health and Safety (EHS)

department to arrange for pickup and proper disposal in accordance with all regulations.

Logical Pathway for Disposal Decisions
The following diagram illustrates the decision-making process for handling materials

contaminated with 6-Iodo-3-methylquinolin-4-amine.

Caption: Decision tree for waste stream segregation.

By adhering to this structured disposal plan, researchers can ensure the safe management of

6-Iodo-3-methylquinolin-4-amine waste, minimizing risks to personnel and the environment.

Always consult your institution's specific safety protocols and EHS department for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC156610250&countryCode=US&language=en
https://www.benchchem.com/product/b11843372#6-iodo-3-methylquinolin-4-amine-proper-disposal-procedures
https://www.benchchem.com/product/b11843372#6-iodo-3-methylquinolin-4-amine-proper-disposal-procedures
https://www.benchchem.com/product/b11843372#6-iodo-3-methylquinolin-4-amine-proper-disposal-procedures
https://www.benchchem.com/product/b11843372#6-iodo-3-methylquinolin-4-amine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11843372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11843372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

